5-HT1A Receptor Affinity: 4-Methoxy Substitution Produces >500-Fold Lower Affinity Than 2-Methoxy in N1-Arylpiperazines
In a foundational SAR study of N4-unsubstituted N1-arylpiperazines, Kuipers et al. (1995) demonstrated that 4-methoxy substitution on the N1-phenyl ring is detrimental to 5-HT1A receptor affinity, whereas 2-methoxy substitution is favorable [1]. For the non-methylated parent 1-(4-methoxyphenyl)piperazine (MeOPP), BindingDB-curated data from ChEMBL confirms a Ki of 20,000 nM at rat 5-HT1A receptors ([3H]-8-OH-DPAT displacement in frontal cortex homogenates) [2]. In contrast, 1-(2-methoxyphenyl)piperazine (oMPP) exhibits a Ki of 35 nM at 5-HT1 sites with 100-fold selectivity over other sites [3]. The 2-methyl substituent on the piperazine ring of the target compound is predicted to further modulate this affinity through steric interactions at the lipophilic pocket formed by Phe362 and Leu366 in helix VI, as identified in the Kuipers receptor model [1]. No direct binding data are available for 1-(4-methoxyphenyl)-3-methylpiperazine itself; the values reported here represent the closest available comparator data and establish the directional effect of the 4-methoxy substitution pattern.
| Evidence Dimension | 5-HT1A receptor binding affinity (Ki) |
|---|---|
| Target Compound Data | No direct Ki data available for 1-(4-methoxyphenyl)-3-methylpiperazine; class-level SAR predicts low 5-HT1A affinity due to 4-methoxy substitution |
| Comparator Or Baseline | 1-(4-Methoxyphenyl)piperazine (MeOPP): Ki = 20,000 nM [2]; 1-(2-Methoxyphenyl)piperazine (oMPP): Ki = 35 nM at 5-HT1 sites [3] |
| Quantified Difference | ~571-fold difference in Ki between 4-methoxy (20,000 nM) and 2-methoxy (35 nM) substitution patterns in non-methylated analogs |
| Conditions | Displacement of [3H]-8-OH-DPAT from 5-HT1A receptor recognition sites in rat frontal cortex homogenates [2]; [3H]-5-HT binding at 5-HT1 sites in rat frontal cortex [3] |
Why This Matters
For researchers selecting between 4-methoxy and 2-methoxy arylpiperazine scaffolds for 5-HT1A-targeted projects, the >500-fold affinity differential dictates that 1-(4-methoxyphenyl)-3-methylpiperazine should be considered for applications requiring low 5-HT1A engagement, while 2-methoxy analogs are mandatory for high 5-HT1A affinity applications.
- [1] Kuipers W, van Wijngaarden I, Kruse CG, ter Horst-van Amstel M, Tulp MT, IJzerman AP. N4-unsubstituted N1-arylpiperazines as high-affinity 5-HT1A receptor ligands. J Med Chem. 1995;38(11):1942-1954. doi:10.1021/jm00011a014. PMID: 7783126. View Source
- [2] BindingDB. BDBM50001913: 1-(4-Methoxy-phenyl)-piperazine (CHEMBL59517). 5-HT1A receptor Ki data curated from ChEMBL. Affinity Data: Ki = 2.00E+4 nM. Available at: https://www.bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50001913 View Source
- [3] Mokrosz JL, Duszynska B, Misztal S, Klodzińska A, Tatarczyńska E. Synthesis and evaluation of phenyl- and benzoylpiperazines as potential serotonergic agents. Pol J Pharmacol Pharm. 1991;43(1):77-86. 1-(2-Methoxyphenyl)piperazine (2-MPP) Ki = 35 nM at 5-HT1 sites. View Source
